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Compound of Interest

Compound Name: 1-Methoxyisoquinolin-6-amine

CAS No.: 347146-47-8

Cat. No.: B1322626

Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the spectroscopic properties and a

plausible synthetic route for the compound 1-Methoxyisoquinolin-6-amine. Due to the limited

availability of published experimental data for this specific molecule, this guide presents

predicted spectroscopic data based on the analysis of structurally related compounds and

established principles of NMR, IR, and MS. This document is intended to serve as a valuable

resource for researchers in the fields of medicinal chemistry, organic synthesis, and drug

discovery.

Chemical Structure and Properties
IUPAC Name: 1-Methoxyisoquinolin-6-amine Molecular Formula: C₁₀H₁₀N₂O Molecular

Weight: 174.20 g/mol CAS Number: 266690-48-6

Predicted Spectroscopic Data
The following tables summarize the predicted spectroscopic data for 1-Methoxyisoquinolin-6-
amine. These predictions are derived from the known spectral characteristics of isoquinoline,
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aniline, and methoxy-substituted aromatic systems.

Nuclear Magnetic Resonance (NMR) Spectroscopy
Table 1: Predicted ¹H NMR Spectral Data (500 MHz, CDCl₃)

Chemical Shift (δ,
ppm)

Multiplicity Number of Protons Assignment

~7.8-8.0 d 1H H-5

~7.5-7.7 d 1H H-8

~7.2-7.4 d 1H H-4

~6.9-7.1 dd 1H H-7

~6.7-6.9 d 1H H-3

~4.0 (s) s 3H -OCH₃

~3.9 (br s) br s 2H -NH₂

Table 2: Predicted ¹³C NMR Spectral Data (125 MHz, CDCl₃)
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Chemical Shift (δ, ppm) Assignment

~160-162 C-1

~145-147 C-6

~140-142 C-8a

~137-139 C-4a

~129-131 C-8

~122-124 C-5

~118-120 C-7

~105-107 C-4

~100-102 C-3

~53-55 -OCH₃

Infrared (IR) Spectroscopy
Table 3: Predicted IR Absorption Bands
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Wavenumber (cm⁻¹) Intensity Assignment

3450-3300 Medium, Sharp (doublet)
N-H stretch (asymmetric and

symmetric)

3050-3000 Medium Aromatic C-H stretch

2950-2850 Medium Aliphatic C-H stretch (-OCH₃)

1620-1580 Strong
C=C aromatic ring stretch, N-H

bend

1500-1450 Strong
Aromatic ring skeletal

vibrations

1250-1200 Strong Aryl-O stretch (asymmetric)

1050-1000 Medium Aryl-O stretch (symmetric)

850-800 Strong C-H out-of-plane bending

Mass Spectrometry (MS)
Table 4: Predicted Mass Spectrometry Data (Electron Ionization - EI)

m/z Relative Intensity Assignment

174 High [M]⁺ (Molecular Ion)

159 Medium [M - CH₃]⁺

131 Medium [M - CH₃ - CO]⁺

104 Medium [C₇H₆N]⁺

Experimental Protocols
The following sections describe a plausible synthetic route and the general procedures for the

spectroscopic characterization of 1-Methoxyisoquinolin-6-amine.

Synthesis of 1-Methoxyisoquinolin-6-amine
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A potential synthetic route to 1-Methoxyisoquinolin-6-amine involves a multi-step process

starting from a substituted benzaldehyde, followed by cyclization to form the isoquinoline core,

and subsequent functional group manipulations. One such approach is the Pomeranz-Fritsch

reaction.

Workflow for the Synthesis of 1-Methoxyisoquinolin-6-amine
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Synthesis Workflow

2-Bromo-4-nitrobenzaldehyde

Sonogashira Coupling
(Trimethylsilylacetylene, Pd(PPh₃)₄, CuI)

2-(Trimethylsilylethynyl)-4-nitrobenzaldehyde

Deprotection
(K₂CO₃, MeOH)

2-Ethynyl-4-nitrobenzaldehyde

Cyclization
(NH₃, MeOH)

6-Nitroisoquinoline

Nucleophilic Substitution
(NaOMe, MeOH)

1-Methoxy-6-nitroisoquinoline

Reduction
(Fe, NH₄Cl or H₂, Pd/C)

1-Methoxyisoquinolin-6-amine

Click to download full resolution via product page

Caption: A plausible synthetic route to 1-Methoxyisoquinolin-6-amine.
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Step-by-step Protocol:

Synthesis of 2-Ethynyl-4-nitrobenzaldehyde: To a solution of 2-bromo-4-nitrobenzaldehyde in

a suitable solvent (e.g., THF), add a palladium catalyst (e.g., Pd(PPh₃)₄), a copper(I) co-

catalyst (e.g., CuI), and a base (e.g., triethylamine). To this mixture, add

trimethylsilylacetylene and stir at room temperature until the reaction is complete (monitored

by TLC). After workup, the resulting 2-(trimethylsilylethynyl)-4-nitrobenzaldehyde is

deprotected using a mild base like potassium carbonate in methanol to yield 2-ethynyl-4-

nitrobenzaldehyde.

Synthesis of 6-Nitroisoquinoline: The 2-ethynyl-4-nitrobenzaldehyde is then subjected to a

cyclization reaction. This can be achieved by treating it with a source of ammonia, such as a

solution of ammonia in methanol, at elevated temperatures in a sealed tube.

Synthesis of 1-Methoxy-6-nitroisoquinoline: The resulting 6-nitroisoquinoline can be

converted to 1-methoxy-6-nitroisoquinoline via a nucleophilic aromatic substitution reaction.

Treatment with sodium methoxide in methanol will displace a suitable leaving group at the 1-

position (if one is introduced, for instance, by chlorination of the N-oxide). A more direct

approach might involve modifications to the cyclization step.

Synthesis of 1-Methoxyisoquinolin-6-amine: The final step is the reduction of the nitro

group to an amine. This can be accomplished using various reducing agents, such as iron

powder in the presence of ammonium chloride in an ethanol/water mixture, or through

catalytic hydrogenation using hydrogen gas and a palladium on carbon (Pd/C) catalyst.

Purification: The final product would be purified by column chromatography on silica gel using a

suitable eluent system (e.g., a gradient of ethyl acetate in hexanes).

Spectroscopic Characterization Methods
General Workflow for Spectroscopic Analysis
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Spectroscopic Characterization Workflow

Purified 1-Methoxyisoquinolin-6-amine

NMR Spectroscopy
(¹H, ¹³C, COSY, HSQC)

Infrared Spectroscopy
(FT-IR)

Mass Spectrometry
(EI, ESI)

Structural Elucidation

Click to download full resolution via product page

Caption: A standard workflow for the spectroscopic characterization of a synthesized

compound.

NMR Spectroscopy: ¹H and ¹³C NMR spectra would be recorded on a 500 MHz spectrometer

using deuterated chloroform (CDCl₃) or dimethyl sulfoxide (DMSO-d₆) as the solvent. 2D

NMR experiments such as COSY and HSQC would be beneficial for unambiguous

assignment of proton and carbon signals.

IR Spectroscopy: The IR spectrum would be obtained using a Fourier-Transform Infrared

(FT-IR) spectrometer, typically with the sample prepared as a KBr pellet or as a thin film.

Mass Spectrometry: High-resolution mass spectrometry (HRMS) using either electron

ionization (EI) or electrospray ionization (ESI) would be used to confirm the molecular weight

and elemental composition of the synthesized compound.

Potential Signaling Pathway Involvement
Given the structural motifs present in 1-Methoxyisoquinolin-6-amine (an isoquinoline core

and an amino group), it is plausible that this compound could interact with various biological

targets, such as kinases, which are often implicated in cell signaling pathways. The following

diagram illustrates a hypothetical interaction with a generic kinase signaling pathway.

Hypothetical Interaction with a Kinase Signaling Pathway
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Hypothetical Kinase Inhibition

Growth Factor

Receptor Tyrosine Kinase

Binds

Intracellular Kinase

Activates

1-Methoxyisoquinolin-6-amine
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Substrate Protein

Phosphorylates

Phosphorylated Substrate

Cellular Response
(e.g., Proliferation, Survival)

Click to download full resolution via product page

Caption: A diagram illustrating the potential inhibitory action on a generic kinase pathway.

This guide provides a foundational understanding of the chemical and spectroscopic properties

of 1-Methoxyisoquinolin-6-amine. The predicted data and proposed experimental protocols

offer a starting point for researchers interested in the synthesis and evaluation of this and

related compounds. Experimental verification of the data presented herein is essential for its

use in further research and development.
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To cite this document: BenchChem. [Spectroscopic and Synthetic Profile of 1-
Methoxyisoquinolin-6-amine: A Technical Guide]. BenchChem, [2026]. [Online PDF].
Available at: [https://www.benchchem.com/product/b1322626/docs#spectroscopic-and-
synthetic-profile-of-1-methoxyisoquinolin-6-amine-a-technical-guide]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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